Cas no 55967-56-1 (1,3-PROPANEDIOL, 2-ETHYLIDENE-)

• Product Name: 1,3-PROPANEDIOL, 2-ETHYLIDENE-
• CAS No: 55967-56-1
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 3191475
• PubChem ID: 11073358
• Update Time: 2025-04-21

1,3-PROPANEDIOL, 2-ETHYLIDENE- Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIOL, 2-ETHYLIDENE-
• SCHEMBL191502
• AKOS040806857
• 2-ethylidene-propane-1,3-diol
• 2-ethylidene-1,3-propanediol
• 2-ethylidenepropane-1,3-diol
• dimethylol propylene
• 55967-56-1

• Inchi： 1S/C5H10O2/c1-2-5(3-6)4-7/h2,6-7H,3-4H2,1H3
• InChI Key： ZOLNNUYBSDNCFO-UHFFFAOYSA-N
• SMILES： C(O)/C(=C/C)/CO

Computed Properties

• Exact Mass: 102.068079557Da
• Monoisotopic Mass: 102.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 60.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų